molecular formula C8H16CeO8S4 B12648352 Tetrakis(mercaptoacetato-O,S)cerium CAS No. 94276-42-3

Tetrakis(mercaptoacetato-O,S)cerium

Cat. No.: B12648352
CAS No.: 94276-42-3
M. Wt: 508.6 g/mol
InChI Key: YFFUINALAFAKEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tetrakis(mercaptoacetato-O,S)cerium is a coordination compound with the molecular formula C8H16CeO8S4. It is known for its unique structure, where cerium is coordinated with four mercaptoacetate ligands.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tetrakis(mercaptoacetato-O,S)cerium typically involves the reaction of cerium salts with mercaptoacetic acid under controlled conditions. The reaction is usually carried out in an aqueous medium, and the pH is carefully adjusted to facilitate the formation of the desired complex. The reaction conditions, such as temperature and concentration, are optimized to achieve high yields and purity .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes using larger reaction vessels, continuous monitoring of reaction parameters, and employing purification techniques such as crystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

Tetrakis(mercaptoacetato-O,S)cerium undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation states of cerium complexes, while reduction can produce lower oxidation states. Substitution reactions result in new coordination compounds with different ligands .

Scientific Research Applications

Tetrakis(mercaptoacetato-O,S)cerium has several scientific research applications:

Mechanism of Action

The mechanism by which Tetrakis(mercaptoacetato-O,S)cerium exerts its effects involves its ability to coordinate with various substrates and catalyze specific reactions. The mercaptoacetate ligands play a crucial role in stabilizing the cerium center and facilitating interactions with other molecules. The molecular targets and pathways involved depend on the specific application, such as enzyme inhibition in biological systems or catalytic activity in chemical reactions .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Tetrakis(mercaptoacetato-O,S)cerium is unique due to the presence of mercaptoacetate ligands, which impart distinct chemical properties and reactivity. These ligands enhance the compound’s stability and make it suitable for specific applications, such as catalysis and material science .

Properties

CAS No.

94276-42-3

Molecular Formula

C8H16CeO8S4

Molecular Weight

508.6 g/mol

IUPAC Name

cerium;2-sulfanylacetic acid

InChI

InChI=1S/4C2H4O2S.Ce/c4*3-2(4)1-5;/h4*5H,1H2,(H,3,4);

InChI Key

YFFUINALAFAKEK-UHFFFAOYSA-N

Canonical SMILES

C(C(=O)O)S.C(C(=O)O)S.C(C(=O)O)S.C(C(=O)O)S.[Ce]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.